Cas no 58310-17-1 (2,6-Dimethylbenzoic Acid-d6)

• Product Name: 2,6-Dimethylbenzoic Acid-d6
• CAS No: 58310-17-1
• MF: C₉H₁₀O₂
• MW: 156.211472988129
• CID: 1064652
• Update Time: 2025-10-22

2,6-Dimethylbenzoic Acid-d6 Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylbenzoic Acid-d6

• Inchi： 1S/C9H10O2/c1-6-4-3-5-7(2)8(6)9(10)11/h3-5H,1-2H3,(H,10,11)/i1D3,2D3
• InChI Key： HCBHQDKBSKYGCK-WFGJKAKNSA-N
• SMILES： OC(C1C(C([2H])([2H])[2H])=CC=CC=1C([2H])([2H])[2H])=O

Additional information on 2,6-Dimethylbenzoic Acid-d6

Introduction to 2,6-Dimethylbenzoic Acid-d6 (CAS No. 58310-17-1) and Its Applications in Modern Chemical Research

2,6-Dimethylbenzoic Acid-d6, identified by the Chemical Abstracts Service Number (CAS No.) 58310-17-1, is a deuterated derivative of 2,6-dimethylbenzoic acid. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique isotopic labeling properties. The introduction of deuterium atoms at specific positions enhances the compound's stability and sensitivity in analytical techniques, making it an invaluable tool for researchers studying metabolic pathways, drug metabolism, and molecular interactions.

The structural motif of 2,6-dimethylbenzoic acid-d6 consists of a benzene ring substituted with two methyl groups at the 2- and 6-positions, with six deuterium atoms incorporated to replace the hydrogen atoms. This modification not only improves the compound's suitability for NMR spectroscopy but also allows for precise tracking of biochemical processes in vitro and in vivo. The compound's high purity and isotopic enrichment make it particularly useful in quantitative analysis and mechanistic studies.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further elevated the utility of labeled compounds like 2,6-dimethylbenzoic acid-d6. These techniques enable researchers to resolve complex mixtures and monitor reactions with unprecedented detail. For instance, in drug discovery pipelines, deuterated analogs are employed to assess metabolic stability and identify potential liabilities early in the development process. The ability to differentiate between hydrogen and deuterium atoms provides critical insights into how a drug is processed by the body.

One of the most compelling applications of 2,6-dimethylbenzoic acid-d6 lies in its use as an internal standard in analytical chemistry. Internal standards are essential for ensuring accuracy and reliability in quantitative measurements. By incorporating a known quantity of this deuterated compound into a sample, researchers can correct for variations in sample preparation and instrument performance. This approach is particularly important when dealing with complex matrices such as biological fluids or environmental samples.

Recent studies have highlighted the role of 2,6-dimethylbenzoic acid-d6 in understanding enzymatic reactions involving carboxylic acids. Enzymes such as cytochrome P450 monooxygenases play a crucial role in metabolizing a wide range of compounds, including pharmaceuticals. By using labeled substrates like 2,6-dimethylbenzoic acid-d6, researchers can elucidate reaction mechanisms and identify key catalytic residues within these enzymes. Such information is vital for designing more effective drugs with improved pharmacokinetic profiles.

The versatility of 2,6-dimethylbenzoic acid-d6 extends beyond its use as an analytical tool. It has also been employed in synthetic chemistry as a building block for more complex molecules. For example, its deuterated nature allows chemists to introduce isotopic labels at specific positions without affecting the overall reactivity of the molecule. This is particularly useful in cross-coupling reactions where maintaining regioselectivity is paramount.

In conclusion, 2,6-Dimethylbenzoic Acid-d6 (CAS No. 58310-17-1) represents a cornerstone in modern chemical research. Its unique isotopic labeling properties make it an indispensable tool for studying metabolic pathways, drug metabolism, and molecular interactions. As analytical techniques continue to evolve, the demand for high-quality labeled compounds like this one will only grow. Researchers across academia and industry stand to benefit from its applications in pharmaceutical development, environmental monitoring, and basic scientific inquiry.